Cas no 1936247-74-3 (2-(6-Nitropyridin-3-yl)acetonitrile)

• Product Name: 2-(6-Nitropyridin-3-yl)acetonitrile
• CAS No: 1936247-74-3
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• CID: 4630538
• Update Time: 2025-10-29

2-(6-Nitropyridin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(6-Nitropyridin-3-yl)acetonitrile
• SB53682

• Inchi： 1S/C7H5N3O2/c8-4-3-6-1-2-7(9-5-6)10(11)12/h1-2,5H,3H2
• InChI Key： OBYRLCRDBFCKHJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C=N1)CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 214
• XLogP3: 0.7
• Topological Polar Surface Area: 82.5

Additional information on 2-(6-Nitropyridin-3-yl)acetonitrile

Comprehensive Overview of 2-(6-Nitropyridin-3-yl)acetonitrile (CAS No. 1936247-74-3): Properties, Applications, and Industry Insights

2-(6-Nitropyridin-3-yl)acetonitrile (CAS No. 1936247-74-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique nitropyridine backbone and acetonitrile functional group. This compound serves as a critical intermediate in synthesizing bioactive molecules, particularly in the development of heterocyclic compounds and small-molecule inhibitors. Its molecular structure, characterized by a 6-nitropyridin-3-yl moiety, enables versatile reactivity in nucleophilic substitution and cyclization reactions, making it valuable for drug discovery pipelines.

Recent trends highlight the growing demand for nitrogen-containing heterocycles like 2-(6-Nitropyridin-3-yl)acetonitrile in cancer therapeutics and antiviral agents. Researchers are exploring its potential in modulating kinase activity and enzyme inhibition, aligning with the rise of targeted therapy in precision medicine. The compound’s nitro group also facilitates photocatalysis applications, a hotspot in sustainable chemistry, as industries seek green synthesis methods to reduce environmental impact.

From a synthetic perspective, CAS No. 1936247-74-3 is often utilized in multistep organic synthesis to construct complex pyridine derivatives. Its electron-withdrawing properties enhance reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal for creating biaryl structures in medicinal chemistry. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its purity, ensuring compliance with Good Manufacturing Practices (GMP) for pharmaceutical use.

The agrochemical sector also leverages 2-(6-Nitropyridin-3-yl)acetonitrile to develop crop protection agents. Its structural motif is found in neonicotinoid analogs, though current research focuses on eco-friendly alternatives to address regulatory restrictions. This aligns with the broader industry shift toward sustainable agriculture, where high-efficiency intermediates play a key role in reducing synthetic overhead.

For procurement specialists and researchers, understanding the storage conditions and handling protocols of 1936247-74-3 is essential. The compound typically requires protection from moisture and light to maintain stability, with recommendations for storage in amber glass containers under inert atmospheres. Suppliers increasingly emphasize batch-to-batch consistency and traceability, reflecting heightened quality standards in fine chemical production.

In summary, 2-(6-Nitropyridin-3-yl)acetonitrile exemplifies the intersection of innovative chemistry and industrial demand. Its applications span life sciences, material engineering, and beyond, driven by advancements in catalysis and molecular design. As research continues to uncover new utilities, this compound remains a focal point for high-value chemical synthesis in academic and commercial settings alike.